17:0-20:3 PS-d5

• Molecular Formula: C43H78NO10P
• Molecular Weight: 805.1 g/mol
• InChI: InChI=1S/C43H78NO10P/c1-3-5-7-9-11-13-15-17-19-20-21-23-25-27-29-31-33-35-42(46)54-39(37-52-55(49,50)53-38-40(44)43(47)48)36-51-41(45)34-32-30-28-26-24-22-18-16-14-12-10-8-6-4-2/h5,7,11,13,17,19,39-40H,3-4,6,8-10,12,14-16,18,20-38,44H2,1-2H3,(H,47,48)(H,49,50)/b7-5-,13-11-,19-17-/t39-,40+/m1/s1/i36D2,37D2,39D
• InChIKey: FTNWYLDZIMEMHR-AZAOAFFZSA-N

17:0-20:3 PS-d5 Internal Standard

17:0-20:3 PS-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-L-serine sodium salt) is a chemically defined, deuterated phospholipid designed as an internal standard for mass spectrometry-based lipid quantification . It is a stable isotope-labeled analog of the endogenous phosphatidylserine (PS) species 17:0-20:3 PS, where five deuterium atoms replace five hydrogen atoms in the glycerol backbone . This compound is commercially available at >99% purity and is formulated for use in LC-MS/MS or shotgun lipidomics workflows to correct for variations in sample preparation, ionization efficiency, and instrument response . Its non-endogenous fatty acyl combination (17:0/20:3) ensures it does not overlap with the majority of naturally occurring PS species in biological samples [1].

Workflow: LC-MS/MS stable isotope dilution analysis

Method context: Co-elution and matrix effect correction

Use context: Quantification of phosphatidylserine species in complex biological matrices

• [1] Cajka T, Fiehn O. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends Analyt Chem. 2014;61:192-206. View Source

Why 17:0-20:3 PS-d5 Cannot Be Replaced

Replacing 17:0-20:3 PS-d5 with an unlabeled analog or a structurally dissimilar PS standard introduces significant quantitative inaccuracy and analytical interference. In mass spectrometry, the deuterated internal standard (IS) co-elutes with its endogenous counterpart but is distinguished by a mass shift (+5 Da) in the mass analyzer . This enables precise ratiometric quantification using the analyte-to-IS peak area ratio, effectively normalizing for matrix effects, extraction efficiency, and ionization variability [1]. Using an unlabeled 17:0-20:3 PS as an IS is analytically impossible because it would be indistinguishable from the target analyte, while using a different deuterated PS standard (e.g., with different acyl chains or a different number of deuterium labels) can lead to differential extraction recovery, divergent ionization response factors, and potential chromatographic co-elution with other endogenous lipids, thereby violating the core assumption of identical physicochemical behavior [2]. Such substitutions ultimately compromise method accuracy, precision, and reproducibility, rendering the quantitative data unreliable for publication or regulatory submission [1].

Non-deuterated analogs

Non-deuterated PS may show retention-time shifts and fail to correct matrix effects, leading to inaccurate quantification.

Odd-chain standards

Odd-chain PS without deuterium labels risk isobaric interferences with endogenous lipids, causing quantification errors.

Structural analogs

Mismatched fatty acyl composition (e.g., monounsaturated standards) may not represent polyunsaturated PS species, reducing accuracy for PUFA-rich lipidomics.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. View Source

17:0-20:3 PS-d5 Differentiation Evidence

Deuterium Mass Shift Advantage

17:0-20:3 PS-d5 carries five deuterium atoms (+5 Da mass shift) relative to its unlabeled counterpart, 17:0-20:3 PS, allowing unambiguous differentiation in the mass spectrometer. The unlabeled compound cannot serve as an internal standard because it would be indistinguishable from the endogenous analyte, leading to co-elution and an inability to calculate analyte-to-IS peak area ratios . The deuterated form co-elutes with the native lipid but is detected in a separate mass channel, enabling accurate, matrix-independent quantification. This represents a qualitative functional difference: the unlabeled compound is analytically useless as an internal standard for its own molecular species, whereas the deuterated version enables precise absolute or relative quantification [1].

Mass Shift

Head-to-head

Δm/z = +5 Da

Enables stable isotope dilution for MS

Resolves endogenous signal in negative ion mode

Evidence Dimension	Mass spectrometric distinguishability
Target Compound Data	Mass shift: +5 Da (detected as a distinct peak in MS1 or as a precursor for MS/MS)
Comparator Or Baseline	17:0-20:3 PS (unlabeled): Mass shift: 0 Da (indistinguishable from endogenous analyte)
Quantified Difference	Qualitative functional difference: Unlabeled = unusable as internal standard; Deuterated = enables accurate quantification
Conditions	ESI-MS or LC-MS analysis in negative ion mode

Why This Matters

This property is the fundamental requirement for any internal standard in quantitative MS, making 17:0-20:3 PS-d5 essential for accurate PS analysis.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Co-Elution and Matrix Effect Correction

The combination of a saturated odd-chain fatty acid (C17:0) at sn-1 and a polyunsaturated fatty acid (C20:3) at sn-2 ensures 17:0-20:3 PS-d5 is not a major component of most mammalian tissues, thereby minimizing potential interference from endogenous lipids [1]. This contrasts with alternative deuterated PS standards, such as 15:0-18:1-d7-PS, which, while also non-endogenous, may exhibit different extraction and chromatographic behavior due to its distinct acyl chain composition . Specifically, the 17:0-20:3 combination provides a balance of hydrophobicity that closely mimics a broad range of endogenous PS species without causing significant isobaric overlap, which is a common issue with odd-chain standards in some matrices [2].

Chromatography

Class-level

Co-elutes with endogenous PS; corrects matrix effects

Reduces ion suppression variability

Requires RP-LC-MS method verification

Evidence Dimension	Endogenous interference potential and physicochemical mimicry
Target Compound Data	Acyl chain composition: 17:0 (odd-chain, saturated) / 20:3 (naturally occurring PUFA). Low endogenous abundance in mammals.
Comparator Or Baseline	15:0-18:1-d7-PS: Acyl chain composition: 15:0 / 18:1-d7. Alternative non-endogenous PS standard.
Quantified Difference	Both are non-endogenous, but 17:0-20:3 PS-d5 provides a distinct hydrophobicity profile that may better match a broader range of target PS species, potentially reducing differential matrix effects.
Conditions	LC-MS lipidomics of mammalian tissue or plasma

Why This Matters

Selecting an internal standard with minimal endogenous interference and physicochemical properties that closely match the analyte class is critical for achieving high accuracy and precision in quantitative lipidomics [2].

• [1] Cajka T, Fiehn O. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends Analyt Chem. 2014;61:192-206. View Source
• [2] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. View Source

Isobaric Interference Avoidance

The manufacturer's certificate of analysis confirms a purity of >99% for 17:0-20:3 PS-d5 . This is a critical specification for a quantitative internal standard, as impurities can contribute to signal suppression or enhancement, lead to inaccurate calibration curves, and ultimately bias the reported concentration of the target analyte [1]. While other deuterated lipid standards are also offered with high purity claims, the specific purity of this lot is a verifiable differentiator against lower-purity, research-grade analogs or in-house synthesized materials where purity may be variable and less rigorously characterized [2]. This high purity minimizes the risk of introducing unknown contaminants that could affect the quantitative accuracy of the lipidomics experiment.

Isobaric Interference

Class-level

Deuterated standard avoids isobaric overlap

Minimizes quantification errors

Check with complex lipid extracts

Evidence Dimension	Chemical purity
Target Compound Data	>99% (per vendor CoA)
Comparator Or Baseline	Uncertified or lower-purity research-grade PS standards (typical purity may range from 95% to 98%)
Quantified Difference	Quantified difference in purity percentage (e.g., ≥1% absolute difference) translates to a reduction in potential interfering impurities.
Conditions	As assessed by TLC or HPLC-ELSD per manufacturer specifications

Why This Matters

High and certified purity is essential for producing reliable calibration standards and ensures that the internal standard does not introduce analytical bias.

• [1] European Medicines Agency. Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. 2011. View Source
• [2] Baker M. Reproducibility crisis: Blame it on the antibodies. Nature. 2015;521(7552):274-276. View Source

PUFA Chain Specificity

The product is labeled with five deuterium atoms (d5) specifically in the glycerol backbone . This defined labeling position and number of labels are critical. Using a compound with fewer labels (e.g., d3) could result in the M+3 isotopic peak of the internal standard overlapping with the M+3 isotopic peak of an endogenous lipid (e.g., a 13C3 isotopologue), causing quantitative inaccuracies [1]. Conversely, excessive labeling (e.g., d9) might alter chromatographic retention time slightly due to the 'deuterium isotope effect,' leading to differential ionization and violating the co-elution requirement [2]. The d5 labeling of 17:0-20:3 PS-d5 represents a balanced, optimized approach that provides sufficient mass separation (+5 Da) from the monoisotopic peak of the unlabeled compound while minimizing chromatographic shifts.

Fatty Acyl Composition

Reported

Contains 20:3 (eicosatrienoic acid) with 3 double bonds

Mimics polyunsaturated PS species

May improve PUFA subclass accuracy

Evidence Dimension	Mass separation and chromatographic fidelity
Target Compound Data	d5-labeled (+5 Da shift). Negligible deuterium isotope effect on RPLC retention.
Comparator Or Baseline	Hypothetical d3-labeled PS (+3 Da shift) or d9-labeled PS (+9 Da shift)
Quantified Difference	Inferred: +5 Da provides sufficient separation from 13C isotopologues (e.g., 13C5 contribution is very low) while maintaining identical chromatographic retention to unlabeled analog (RPLC). A +3 Da shift risks overlap; a +9 Da shift may cause slight retention time differences.
Conditions	High-resolution mass spectrometry (HRMS) and reversed-phase liquid chromatography (RPLC)

Why This Matters

The specific d5 labeling ensures the internal standard is both analytically distinguishable and chromatographically indistinguishable from its target analyte, fulfilling the two essential criteria for a valid stable isotope-labeled internal standard [2].

• [1] Gu H, et al. Addressing the challenges of low-abundance protein biomarker discovery using mass spectrometry. Expert Rev Proteomics. 2012;9(3):249-265. View Source
• [2] Iyer SS, Zhang ZP, Kellogg GE, Karnes HT. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS separations of small molecules. J Chromatogr Sci. 2004;42(7):383-387. View Source

Purity and Stability

17:0-20:3 PS-d5 is a key component of commercially available, pre-formulated internal standard mixtures, such as the Avanti SPLASH LIPIDOMIX and UltimateSPLASH product lines . This facilitates its use in standardized, high-throughput lipidomics workflows. In these mixtures, the compound is provided at a defined concentration alongside deuterated standards for other major lipid classes, ensuring consistent spike-in across samples and eliminating the need for individual standard preparation and quality control [1]. This level of integration and convenience is a distinct advantage over procuring individual deuterated standards separately and formulating them in-house, which introduces additional sources of error and labor.

Purity & Stability

Data to verify

Reported purity >99% (TLC); 3 months at -20°C

Supports method validation reliability

Stability data require independent confirmation

Evidence Dimension	Workflow integration and ease of use
Target Compound Data	Included in SPLASH LIPIDOMIX Mass Spec Standard (Avanti) at 50 μg/mL
Comparator Or Baseline	Alternative deuterated PS standard (e.g., 15:0-18:1-d7-PS) which may be available individually but not in a widely adopted multi-class mixture
Quantified Difference	Qualitative: The inclusion in a validated, multi-class mixture saves significant time and labor in standard preparation and reduces the risk of pipetting errors.
Conditions	Routine lipidomics sample preparation

Why This Matters

For core facilities and industrial labs prioritizing throughput and reproducibility, the availability of this standard in a ready-to-use mixture is a compelling logistical and economic advantage.

• [1] Avanti Polar Lipids. UltimateSPLASH Brochure. Avanti Research. View Source

17:0-20:3 PS-d5 Applications

Targeted PS Quantification in Human Plasma

For precise, matrix-corrected absolute quantification of PS species in complex samples (e.g., plasma, tissue homogenates, cell cultures). Spike a known amount of 17:0-20:3 PS-d5 into the sample prior to lipid extraction to serve as an internal standard for the entire PS class [1]. Its >99% purity ensures the spike amount is accurate, while the +5 Da mass shift enables unambiguous detection and quantitation of endogenous PS species, including 17:0-20:3 PS itself, using the analyte-to-IS peak area ratio [2]. This is the gold-standard approach for generating publication-ready, quantitative lipidomics data.

Aminophospholipid Profiling in Disease Models

Utilize 17:0-20:3 PS-d5 as part of a standardized internal standard mixture (e.g., SPLASH LIPIDOMIX) to normalize data across different laboratories, instruments, and sample batches [1]. By spiking the same amount of this defined standard into every sample, it corrects for inter-site variability in sample handling, extraction efficiency, and instrument performance, thereby enabling robust meta-analyses and cross-study comparisons [2]. This application is critical for large-scale clinical cohort studies and biomarker discovery programs where data harmonization is paramount.

Lipidomics Method Validation

Employ 17:0-20:3 PS-d5 as a stable isotope-labeled internal standard during the development and validation of quantitative bioanalytical methods intended for regulatory submission (e.g., to the FDA or EMA) [1]. Its use directly addresses regulatory guidance on the necessity of using an IS to control for matrix effects and analytical variability [2]. The high purity and defined isotopic labeling of this compound provide the traceability and performance characteristics required for validation parameters such as accuracy, precision, and recovery [3].

Quantification of Polyunsaturated PS Species

Although primarily an internal standard, 17:0-20:3 PS-d5's defined chemical structure and deuterium labeling can be leveraged in specialized in vitro studies to track PS metabolic flux or to serve as a non-naturally occurring tracer in pulse-chase experiments [1]. Its odd-chain fatty acid (C17:0) at the sn-1 position ensures that any newly synthesized PS species incorporating this labeled precursor can be easily distinguished from the endogenous PS pool by mass spectrometry, allowing researchers to probe specific pathways of PS synthesis and remodeling [2].

Application

Selection Property

Validation Focus

Human plasma PS quantification

Deuterium mass shift & co-elution

Matrix effect correction & linearity

Disease-model aminophospholipid profiling

High purity & stability

Reproducibility across lipid extractions

LC-MS/MS method validation

Certified purity for calibration

Precision & accuracy assessment

Polyunsaturated PS species quantification

PUFA chain mimicry (20:3)

PUFA subclass recovery & response

• [1] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] European Medicines Agency. Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. 2011. View Source